Cas no 2229267-62-1 (2,2-difluoro-1-5-(4-methylphenyl)furan-2-ylethan-1-ol)

• Product Name: 2,2-difluoro-1-5-(4-methylphenyl)furan-2-ylethan-1-ol
• CAS No: 2229267-62-1
• MF: C₁₃H₁₂F₂O₂
• MW: 238.229990959167
• CID: 6441122
• PubChem ID: 165654884
• Update Time: 2025-07-21

2,2-difluoro-1-5-(4-methylphenyl)furan-2-ylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-1-5-(4-methylphenyl)furan-2-ylethan-1-ol
• EN300-1972606
• 2,2-difluoro-1-[5-(4-methylphenyl)furan-2-yl]ethan-1-ol
• 2229267-62-1

• Inchi： 1S/C13H12F2O2/c1-8-2-4-9(5-3-8)10-6-7-11(17-10)12(16)13(14)15/h2-7,12-13,16H,1H3
• InChI Key： POKFDTRTDTVPSD-UHFFFAOYSA-N
• SMILES： FC(C(C1=CC=C(C2C=CC(C)=CC=2)O1)O)F

Computed Properties

• Exact Mass: 238.08053595g/mol
• Monoisotopic Mass: 238.08053595g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 33.4Ų

Additional information on 2,2-difluoro-1-5-(4-methylphenyl)furan-2-ylethan-1-ol

Comprehensive Overview of 2,2-Difluoro-1-[5-(4-Methylphenyl)Furan-2-yl]Ethan-1-ol (CAS No. 2229267-62-1)

2,2-Difluoro-1-[5-(4-methylphenyl)furan-2-yl]ethan-1-ol (CAS No. 2229267-62-1) is a fluorinated organic compound with a unique structural framework combining a difluoroethyl group and a furan ring substituted with a 4-methylphenyl moiety. This compound has garnered significant attention in pharmaceutical and material science research due to its potential applications as a building block for drug discovery and advanced materials. The presence of the difluoro group enhances its metabolic stability and bioavailability, making it a valuable intermediate in medicinal chemistry.

Recent studies highlight the growing interest in fluorinated furan derivatives, particularly in the context of bioactive molecule design. Researchers are exploring the role of 2,2-difluoroethanol derivatives in modulating enzyme activity and improving drug-like properties. The compound’s CAS No. 2229267-62-1 is frequently searched in academic databases, reflecting its relevance in structure-activity relationship (SAR) studies. Its furan core also aligns with trends in heterocyclic chemistry, a hot topic in green synthesis and sustainable catalysis.

From a synthetic perspective, 2,2-difluoro-1-[5-(4-methylphenyl)furan-2-yl]ethan-1-ol can be prepared via palladium-catalyzed cross-coupling or electrophilic fluorination methods. Its lipophilicity and hydrogen-bonding capacity make it a candidate for optimizing pharmacokinetic profiles in drug candidates. Notably, the 4-methylphenyl substituent contributes to π-stacking interactions, a feature exploited in small-molecule crystallography and materials engineering.

In the realm of AI-driven drug discovery, this compound’s molecular descriptor data is often used to train predictive models for ADMET properties. Its SMILES notation and InChIKey are widely referenced in cheminformatics platforms, underscoring its utility in virtual screening. Additionally, the difluoro motif resonates with current demand for fluorine-containing agrochemicals, where such groups improve pest resistance and environmental persistence.

Environmental and regulatory considerations for CAS No. 2229267-62-1 emphasize its classification as a non-hazardous research chemical under standard handling protocols. Its stability under ambient conditions and compatibility with microwave-assisted synthesis techniques further enhance its appeal for high-throughput experimentation. As the industry shifts toward green chemistry, this compound’s potential for atom-efficient transformations is being actively investigated.

In summary, 2,2-difluoro-1-[5-(4-methylphenyl)furan-2-yl]ethan-1-ol represents a versatile scaffold bridging medicinal chemistry and materials science. Its structural uniqueness and synthetic accessibility position it as a focal point for interdisciplinary research, addressing contemporary challenges in drug development and functional material design.